Cas no 74580-94-2 (5-O-Carbomethoxy-1,2-O-isopropylidene-3-O-p-toluenesulfonyl-a-D-xylofuranose)

• Product Name: 5-O-Carbomethoxy-1,2-O-isopropylidene-3-O-p-toluenesulfonyl-a-D-xylofuranose
• CAS No: 74580-94-2
• MF: C₁₇H₂₂O₉S
• MW: 402.416184902191
• CID: 556919
• PubChem ID: 71771359
• Update Time: 2025-04-19

5-O-Carbomethoxy-1,2-O-isopropylidene-3-O-p-toluenesulfonyl-a-D-xylofuranose Chemical and Physical Properties

Names and Identifiers

• a-D-Xylofuranose,1,2-O-(1-methylethylidene)-, 5-(methyl carbonate) 3-(4-methylbenzenesulfonate)(9CI)
• 5-O-CARBOMETHOXY-1,2-O-ISOPROPYLIDENE-3-O-(P-TOLYLSULFONYL)-ALPHA-D-XYLOFURANOSE
• 5-O-CARBOMETHOXY-1,2-O-ISO-PROPYLIDENE-3-O-(P-TOLYL-SULFONYL)-α-D-XYLOFURANOSE
• 5-O-Carbomethoxy-1,2-O
• 5-O-Carbomethoxy-1,2-O-isopropylidene-3-O-p-toluenesulfonyl-a-D-xylofuranose
• (3AR,5R,6S,6aR)-5-(((methoxycarbonyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl 4-methylbenzenesulfonate
• [(3aR,5R,6S,6aR)-5-(methoxycarbonyloxymethyl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate
• 5-O-CARBOMETHOXY-1,2-O-ISO-PROPYLIDENE-3-O-(P-TOLYL-SULFONYL)-ALPHA-D-XYLOFURANOSE
• (3AR,5R,6S,6aR)-5-(((methoxycarbonyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl4-methylbenzenesulfonate
• 74580-94-2
• (3aR,5R,6S,6aR)-5-((methoxycarbonyloxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl 4-methylbenzenesulfonate
• W-203704

• Inchi： 1S/C17H22O9S/c1-10-5-7-11(8-6-10)27(19,20)26-13-12(9-22-16(18)21-4)23-15-14(13)24-17(2,3)25-15/h5-8,12-15H,9H2,1-4H3/t12-,13+,14-,15-/m1/s1
• InChI Key： GWIBCLYQHGMNAQ-LXTVHRRPSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1[C@@H](COC(=O)OC)O[C@H]2[C@@H]1OC(C)(C)O2

Computed Properties

• Exact Mass: 402.09800
• Monoisotopic Mass: 402.09845345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: 。
• Density: 1.4±0.1 g/cm3
• Boiling Point: 509.3±50.0 °C at 760 mmHg
• Flash Point: 261.8±30.1 °C
• PSA: 114.97000
• LogP: 2.80910
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-O-Carbomethoxy-1,2-O-isopropylidene-3-O-p-toluenesulfonyl-a-D-xylofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters